3-sec-butyl-5-[4-(dimethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-butan-2-yl-5-[[4-(dimethylamino)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H20N2OS2/c1-5-11(2)18-15(19)14(21-16(18)20)10-12-6-8-13(9-7-12)17(3)4/h6-11H,5H2,1-4H3/b14-10-
• InChI Key: PNPLYOSYBYHQLG-UVTDQMKNSA-N
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=CC=C(C=C2)N(C)C)SC1=S
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/C2=CC=C(C=C2)N(C)C)/SC1=S
• Molecular Formula: C16H20N2OS2
• Molecular Weight: 320.5 g/mol

Description

3-sec-butyl-5-[4-(dimethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one, also known as DMTBT, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a thiazolidinone derivative that has been synthesized through a multi-step process. DMTBT has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 3-sec-butyl-5-[4-(dimethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to interact with various biological molecules, including proteins and nucleic acids. This compound has been found to exhibit antioxidant properties, which may be attributed to its ability to scavenge free radicals.
Biochemical and Physiological Effects:
This compound has been found to have several interesting biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for cancer therapy. This compound has also been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-sec-butyl-5-[4-(dimethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one has several advantages as a research compound. It is relatively easy to synthesize, making it readily available for research purposes. It also exhibits interesting properties that make it a promising candidate for various applications. However, there are also limitations to its use. This compound is not very soluble in water, which may limit its use in certain experiments. Additionally, its potential toxicity needs to be further studied before it can be used in clinical applications.

Future Directions

There are several future directions for research involving 3-sec-butyl-5-[4-(dimethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one. One potential application is in the development of organic electronic devices, where it may be used as an electron-transporting material. This compound may also be further studied for its potential use in cancer therapy and the treatment of inflammatory diseases. Additionally, its potential use as a fluorescent probe for detecting metal ions may be further explored. Overall, this compound is a promising compound that has the potential to contribute to various fields of scientific research.

Synthesis Methods

The synthesis of 3-sec-butyl-5-[4-(dimethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one involves several steps, starting with the reaction of sec-butylamine with 2-chloroacetyl chloride to form N-(sec-butyl)-2-chloroacetamide. This intermediate is then reacted with thiourea to form N-(sec-butyl)-2-thioxoimidazolidine-4-one. The final step involves the reaction of N-(sec-butyl)-2-thioxoimidazolidine-4-one with 4-dimethylaminobenzaldehyde to form this compound.

Scientific Research Applications

3-sec-butyl-5-[4-(dimethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one has been found to exhibit interesting properties that make it a promising candidate for scientific research. One of its potential applications is in the field of organic electronics, where it has been found to have good electron-transporting properties. This compound has also been studied for its potential use as a fluorescent probe for detecting metal ions.